Cas no 1803814-49-4 (Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1803814-49-4
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4956486
• Update Time: 2025-10-22

Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)7-4-8(11(13,14)15)9(3-6(7)5-19)22-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： VJIQNAVYXNEXJK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OCC)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate

Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1803814-49-4): A Comprehensive Overview

Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate, identified by its CAS number 1803814-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzoate derivatives, characterized by its complex structure and unique functional groups. The presence of cyano, trifluoromethyl, and trifluoromethylthio substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate consists of a benzoic acid core esterified with an ethyl group, adorned with cyano and trifluoromethylthio groups at the 2-position and 4-position, respectively. The introduction of fluorine atoms into the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. This feature has positioned the compound as a promising candidate for further derivatization and application in medicinal chemistry.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The< strong>Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate has been extensively studied for its potential role in developing novel therapeutic agents. Its trifluoromethylthio group, in particular, is known to influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its versatility as a synthetic intermediate. Researchers have leveraged its structural features to develop new methodologies for constructing complex heterocyclic systems. For instance, the cyano group can be readily converted into other functional moieties such as carboxylic acids or amides, while the trifluoromethylthio group serves as a versatile handle for further chemical modifications. These attributes make Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate an indispensable tool in the synthetic chemist's arsenal.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug discovery. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group, known for its ability to enhance binding affinity, plays a crucial role in modulating the pharmacological properties of these derivatives. This has led to several ongoing clinical trials exploring the therapeutic potential of compounds derived from Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate.

Moreover, the material science community has also recognized the significance of this compound. Its unique electronic properties make it suitable for applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The fluorinated aromatic ring system contributes to high charge transportability, which is essential for efficient performance in these devices. This dual applicability across pharmaceuticals and materials science underscores the broad utility of Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate.

In conclusion, Ethyl 2-cyano-5-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1803814-49-4) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its complex structure and unique functional groups make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is only expected to grow.